Cas no 143070-05-7 (Ursaoic diprop monoester)

• Product Name: Ursaoic diprop monoester
• CAS No: 143070-05-7
• MF: C₃₃H₅₀O₆
• MW: 542.746510982513
• CID: 230608
• PubChem ID: 192325
• Update Time: 2025-04-19

Ursaoic diprop monoester Chemical and Physical Properties

Names and Identifiers

• Ursaoic diprop monoester
• 10-(2-carboxyacetyl)oxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylic acid
• (3beta,5xi,18alpha)-3-[(carboxyacetyl)oxy]urs-12-en-28-oic acid
• Ursa-12-ene-28-oic acid 3-propanedioic acid monoester
• DTXSID60931740
• (1S,2R,4aS,6aR,6aS,6bR,10S,12aR,14bR)-10-(2-carboxyacetyl)oxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylic acid
• 3-[(Carboxyacetyl)oxy]urs-12-en-28-oic acid
• 143070-05-7

• Inchi： 1S/C33H50O6/c1-19-10-15-33(28(37)38)17-16-31(6)21(27(33)20(19)2)8-9-23-30(5)13-12-24(39-26(36)18-25(34)35)29(3,4)22(30)11-14-32(23,31)7/h8,19-20,22-24,27H,9-18H2,1-7H3,(H,34,35)(H,37,38)/t19-,20+,22?,23-,24+,27-,30+,31-,32-,33+/m1/s1
• InChI Key： BXCDNFMSWNBZGR-USTJOKCASA-N
• SMILES： O(C(CC(=O)O)=O)[C@H]1CC[C@@]2(C)C(C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CC[C@@H](C)[C@H](C)[C@@H]4C3=CC[C@@H]12

Computed Properties

• Exact Mass: 542.361
• Monoisotopic Mass: 542.361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 5
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 644.8°Cat760mmHg
• Flash Point: 198.1°C
• Refractive Index: 1.557